Cas no 815588-93-3 (1-Methyl-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 1-Methyl-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 815588-93-3
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD11100092
• CID: 1075913
• PubChem ID: 51063857
• Update Time: 2024-12-09

1-Methyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,4-triazole-5-carboxylic acid
• 1-Methyl-1H-1,2,4-triazole-5-carboxylic acid (ACI)
• 2-Methyl-1,2,4-triazole-3-carboxylic acid
• DA-29247
• CS-0044072
• SY066072
• SCHEMBL2214845
• 815588-93-3
• TS-00008
• 1-Methyl-1H-1,2,4-triazole-5-carboxylicacid
• AKOS006309224
• MFCD11100092
• ALBB-037341
• RALLMKCACFMPNR-UHFFFAOYSA-N
• EN300-298683
• DTXSID20679691

• MDL： MFCD11100092
• Inchi： 1S/C4H5N3O2/c1-7-3(4(8)9)5-2-6-7/h2H,1H3,(H,8,9)
• InChI Key： RALLMKCACFMPNR-UHFFFAOYSA-N
• SMILES： O=C(C1N(C)N=CN=1)O

Computed Properties

• Exact Mass: 127.038176411g/mol
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Boiling Point: 369.5±25.0°C at 760 mmHg

1-Methyl-1H-1,2,4-triazole-5-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles